Cas no 1805543-85-4 (2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride
• CAS No: 1805543-85-4
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4891262
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO2/c1-15-8-3(6(9)14)2-4(12)5(13-8)7(10)11/h2,7H,1H3
• InChI Key： VWKPALRNIBVCNF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=C(N=C1C(F)F)OC

Computed Properties

• Exact Mass: 346.90216 g/mol
• Monoisotopic Mass: 346.90216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.48
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride

Recent Advances in the Application of 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride (CAS: 1805543-85-4) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride (CAS: 1805543-85-4) is a highly specialized chemical intermediate that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the rapid assembly of complex heterocyclic scaffolds with potential pharmacological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent and selective inhibitors targeting the fibroblast growth factor receptor (FGFR) family, which is implicated in various cancers. The researchers utilized 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride as a key intermediate in a multi-step synthesis, ultimately yielding compounds with nanomolar inhibitory activity against FGFR1-3. The presence of the difluoromethyl group was found to enhance metabolic stability, while the iodo substituent facilitated subsequent Suzuki-Miyaura cross-coupling reactions with various boronic acids.

In parallel research, this compound has been employed in the development of positron emission tomography (PET) tracers for imaging applications. A recent publication in ACS Medicinal Chemistry Letters described its use in the radiosynthesis of [18F]-labeled pyridine derivatives, where the iodo group served as an excellent leaving group for nucleophilic aromatic substitution with [18F]fluoride. This approach enabled the efficient production of PET tracers for studying neuroinflammation, showcasing the compound's versatility beyond traditional drug discovery applications.

The synthetic accessibility of 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride has also been improved through recent methodological advances. A 2024 report in Organic Process Research & Development outlined an optimized large-scale synthesis route that addresses previous challenges in regioselective iodination and carbonyl chloride formation. This development is particularly significant for industrial applications, as it reduces production costs while maintaining high purity standards required for pharmaceutical intermediates.

From a safety and handling perspective, recent studies have provided updated guidelines for working with this reactive acyl chloride derivative. The compound's stability under various storage conditions has been systematically evaluated, with recommendations for optimal handling procedures to minimize decomposition. These practical considerations are crucial for researchers utilizing this intermediate in their synthetic workflows.

Looking forward, the unique structural features of 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-5-carbonyl chloride continue to inspire novel applications in chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being investigated. Preliminary results suggest that derivatives of this compound may offer advantages in terms of cell permeability and metabolic stability compared to existing linker technologies.